Cas no 1361732-83-3 (2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361732-83-3
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4801282
• Update Time: 2025-05-23

2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-4-9(17-10(12,13)14)7(2-3-15)16-8(6)5-11/h4H,2,5H2,1H3
• InChI Key： FHOQHORHSYZAKL-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(=C(CC#N)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile

Professional Introduction to 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361732-83-3)

2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical structure and potential applications. This compound, identified by its CAS number CAS No. 1361732-83-3, features a pyridine core substituted with a bromomethyl group, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the bromomethyl group enhances the compound's reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in the construction of more complex molecules, including heterocyclic derivatives and pharmacophores.

The methyl group at the 3-position of the pyridine ring provides steric hindrance and can influence the electronic properties of the molecule. This substitution pattern is often employed to modulate binding affinity and selectivity in drug design. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can enhance metabolic stability and binding interactions with biological targets.

The terminal acetonitrile group in the molecule adds another layer of functionality, enabling further derivatization through reactions such as nucleophilic addition or condensation reactions. This makes 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile a versatile building block for synthesizing a wide range of compounds with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The< strong>pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, pyridine-based compounds have shown promise in the treatment of various diseases, including cancer, inflammation, and infectious disorders.

The< strong>bromomethyl functionality in particular has been utilized in the synthesis of bioactive molecules through transition-metal-catalyzed cross-coupling reactions. These reactions allow for the efficient construction of carbon-carbon bonds, which are essential for creating complex molecular architectures. The< strong>methyl and< strong>trifluoromethoxy groups further enhance the utility of this compound by providing additional handles for chemical modification.

The< strong#acetonitrilemoiety is another important feature that contributes to the compound's versatility. Acetonitrile is a common solvent in organic synthesis and can also serve as a protecting group or a leaving group in various reactions. This makes< strong>2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrilea valuable intermediate for constructing more complex molecules.

The synthesis of< strong>CAS No. 1361732-83-3 involves multi-step organic transformations that highlight its synthetic utility. The introduction of each functional group is carefully planned to maximize reactivity while maintaining structural integrity. This approach ensures that the final product is well-suited for further derivatization and application in various fields.

In conclusion, 2-(Bromomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrileCAS No. 1361732-83-3is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing a wide range of bioactive molecules. The continued exploration of its synthetic applications will likely lead to new discoveries and advancements in drug development.